2-(3-Methoxy-propyl)-3-methyl-thiophene

• Molecular Formula: C9H14OS
• Molecular Weight: 170.27 g/mol
• IUPAC Name: 2-(3-methoxypropyl)-3-methylthiophene
• InChI: InChI=1S/C9H14OS/c1-8-5-7-11-9(8)4-3-6-10-2/h5,7H,3-4,6H2,1-2H3
• InChI Key: RIXDJMITSKUALD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCCOC

Description

2-(3-Methoxy-propyl)-3-methyl-thiophene is a useful research compound. Its molecular formula is C9H14OS and its molecular weight is 170.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Magnesium turnings (365 mg, 15.0 mmol, 1.5 equiv.) were suspended in 15 ml dry diethyl ether. A crystal of iodine and a few drops of 2-bromo-3-methylthiophene in 10 ml ether were added till the reaction started (3 min. with heating to 30° C.). The remaining solution of 2-bromo-3-methylthiophene (total 2.44 g, 10.0 mmol, 1.0 equiv.) was added dropwise to maintain the reaction at reflux. The reaction mixture was refluxed for 30 min. Toluene-4-sulfonic acid 3-methoxy-propyl ester (2.13 g, 12.0 mmol, 1.2 equiv.) dissolved in 5 ml diethyl ether was added dropwise and the yellow solution was refluxed again for 2 hours. The brown suspension was cooled, acidified with 1N HCl and extracted twice with ethyl acetate. The combined organics were washed with KHSO4/K2SO4 and brine, dried over Na2SO4, filtered, evaporated and chromatographed on a 50 g Silicagel cartridge with heptane and than MTBE-heptane 1:9 as solvent to give 2-(3-methoxy-propyl)-3-methyl-thiophene, 410 mg, m/e 170.0 (MH+) by GC/MS.